Cas no 2228904-35-4 (2-(3-ethoxy-2-methoxyphenyl)ethanimidamide)

• Product Name: 2-(3-ethoxy-2-methoxyphenyl)ethanimidamide
• CAS No: 2228904-35-4
• MF: C₁₁H₁₆N₂O₂
• MW: 208.256942749023
• CID: 6168132
• PubChem ID: 165617210
• Update Time: 2025-07-23

2-(3-ethoxy-2-methoxyphenyl)ethanimidamide Chemical and Physical Properties

Names and Identifiers

• 2-(3-ethoxy-2-methoxyphenyl)ethanimidamide
• EN300-1825415
• 2228904-35-4

• Inchi： 1S/C11H16N2O2/c1-3-15-9-6-4-5-8(7-10(12)13)11(9)14-2/h4-6H,3,7H2,1-2H3,(H3,12,13)
• InChI Key： FOZLLUGZXYUESS-UHFFFAOYSA-N
• SMILES： O(CC)C1=CC=CC(CC(=N)N)=C1OC

Computed Properties

• Exact Mass: 208.121177757g/mol
• Monoisotopic Mass: 208.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 68.3Ų

Additional information on 2-(3-ethoxy-2-methoxyphenyl)ethanimidamide

Introduction to Compound with CAS No. 2228904-35-4 and Product Name: 2-(3-ethoxy-2-methoxyphenyl)ethanimidamide

The compound with the CAS number 2228904-35-4 and the product name 2-(3-ethoxy-2-methoxyphenyl)ethanimidamide represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural features and potential applications in medicinal chemistry. The presence of both ethoxy and methoxy substituents in its aromatic ring system contributes to its distinct chemical properties, making it a promising candidate for further exploration in drug discovery and development.

Recent studies have highlighted the importance of 2-(3-ethoxy-2-methoxyphenyl)ethanimidamide in the context of developing novel therapeutic agents. Its molecular structure, characterized by a phenyl ring substituted with ethoxy and methoxy groups, positions it as a versatile scaffold for designing molecules with enhanced biological activity. The ethanimidamide moiety further adds to its potential by providing a site for further functionalization, enabling the creation of derivatives with tailored pharmacological properties.

In the realm of medicinal chemistry, the synthesis and characterization of 2-(3-ethoxy-2-methoxyphenyl)ethanimidamide have been subjects of extensive research. The compound's ability to interact with biological targets in a specific manner makes it an attractive candidate for investigating mechanisms of action and developing new treatments for various diseases. Researchers have been particularly interested in its potential as an intermediate in the synthesis of more complex molecules, which could lead to the discovery of new drugs with improved efficacy and reduced side effects.

The structural features of 2-(3-ethoxy-2-methoxyphenyl)ethanimidamide are also noteworthy from a chemical perspective. The combination of ethoxy and methoxy groups on the aromatic ring imparts unique electronic and steric properties, which can influence its reactivity and interaction with biological systems. These features make it a valuable building block for constructing more intricate molecular architectures, potentially leading to breakthroughs in drug design.

Current research efforts are focused on exploring the pharmacological potential of 2-(3-ethoxy-2-methoxyphenyl)ethanimidamide. Studies have begun to uncover its interactions with various biological targets, including enzymes and receptors involved in key metabolic pathways. Preliminary findings suggest that this compound may exhibit inhibitory activity against certain enzymes, making it a promising candidate for treating conditions associated with these enzymatic pathways. Additionally, its ability to modulate receptor activity could open up new avenues for therapeutic intervention.

The synthesis of 2-(3-ethoxy-2-methoxyphenyl)ethanimidamide has been optimized to ensure high yield and purity, facilitating further research and development. Advanced synthetic techniques have been employed to construct its complex molecular framework efficiently. These methods not only enhance the scalability of production but also allow for modifications that can fine-tune its biological activity. Such advancements are crucial for moving from laboratory-scale synthesis to larger-scale production, which is essential for clinical trials and eventual commercialization.

The potential applications of 2-(3-ethoxy-2-methoxyphenyl)ethanimidamide extend beyond traditional pharmaceutical uses. Its unique chemical properties make it suitable for use in agrochemicals, where it could serve as a precursor for developing novel pesticides or herbicides. Furthermore, its role in material science is being explored, particularly in the development of advanced polymers or coatings that exhibit enhanced durability and functionality.

As research continues to unfold, the full therapeutic potential of 2-(3-ethoxy-2-methoxyphenyl)ethanimidamide is expected to become more apparent. Collaborative efforts between chemists, biologists, and pharmacologists will be crucial in translating these findings into tangible benefits for patients worldwide. The compound's journey from laboratory discovery to clinical application exemplifies the dynamic nature of modern drug development and underscores the importance of interdisciplinary collaboration.

In conclusion, 2-(3-ethoxy-2-methoxyphenyl)ethanimidamide represents a significant advancement in pharmaceutical chemistry with far-reaching implications for medicine and beyond. Its unique structural features and potential applications make it a cornerstone in ongoing research efforts aimed at developing novel therapeutic agents. As scientists continue to explore its capabilities, we can anticipate exciting developments that will shape the future of healthcare.